(2R,3R)-2,3-dihydroxybutanedioic acid;3-(9,9-dimethylacridin-10-yl)-N,N-dimethylpropan-1-amine
Catalog No.
S526177
CAS No.
3759-07-7
M.F
C24H32N2O6
M. Wt
444.5 g/mol
Availability
Inquiry
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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CAS Number
3759-07-7
Product Name
(2R,3R)-2,3-dihydroxybutanedioic acid;3-(9,9-dimethylacridin-10-yl)-N,N-dimethylpropan-1-amine
IUPAC Name
(2R,3R)-2,3-dihydroxybutanedioic acid;3-(9,9-dimethylacridin-10-yl)-N,N-dimethylpropan-1-amine
Molecular Formula
C24H32N2O6
Molecular Weight
444.5 g/mol
InChI
InChI=1S/C20H26N2.C4H6O6/c1-20(2)16-10-5-7-12-18(16)22(15-9-14-21(3)4)19-13-8-6-11-17(19)20;5-1(3(7)8)2(6)4(9)10/h5-8,10-13H,9,14-15H2,1-4H3;1-2,5-6H,(H,7,8)(H,9,10)/t;1-,2-/m.1/s1
InChI Key
IIYKUJVECNNTEY-LREBCSMRSA-N
SMILES
CC1(C2=CC=CC=C2N(C3=CC=CC=C31)CCCN(C)C)C.C(C(C(=O)O)O)(C(=O)O)O
Solubility
Soluble in DMSO
Synonyms
10-(3-(dimethylamino)propyl)-9,9-dimethylacridan tartrate, 3-(9,9-dimethyl-10(9H)-acridinyl)-N,N-dimethyl-1-propanamine, dimetacrine, dimetacrine bitartate, dimetacrine tartate, dimethacrine, dimethacrine tartrate, dimethacrine tartrate, (1:1)(R-(R*,R*))-isomer, istonil, miroistonil, SD 709
Canonical SMILES
CC1(C2=CC=CC=C2N(C3=CC=CC=C31)CCCN(C)C)C.C(C(C(=O)O)O)(C(=O)O)O
Isomeric SMILES
CC1(C2=CC=CC=C2N(C3=CC=CC=C31)CCCN(C)C)C.[C@@H]([C@H](C(=O)O)O)(C(=O)O)O
Description
The exact mass of the compound Dimetacrine bitartrate is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as Soluble in DMSO. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Heterocyclic Compounds - Heterocyclic Compounds, Fused-Ring - Heterocyclic Compounds, 3-Ring - Acridines - Supplementary Records. It belongs to the ontological category of organic molecular entity in the ChEBI Ontology tree. The storage condition is described as Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years)..
Purity
>98% (or refer to the Certificate of Analysis) ( Purity information is a general guideline based on past batches. Please refer to your quote for the exact purity of the batch. )
Appearance
Solid powder
Storage
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
UNII
DVH164X0IF
Other CAS
3759-07-7
Wikipedia
Dimetacrine bitartrate
Dates
Modify: 2024-02-18
1: Ishitani R, Iwamoto T. Binding of H3-imipramine, H3-dimetacrine and S35-chlorpromazine to synaptosomes. Jpn J Pharmacol. 1978 Feb;28(1):85-92. PubMed PMID: 651018.
2: Kato H, Noguchi Y, Takagi K. Comparison of cardiovascular toxicities induced by dimetacrine, imipramine and amitriptyline in isolated guinea pig atria and anesthetized dogs. Jpn J Pharmacol. 1974 Dec;24(6):885-91. PubMed PMID: 4463275.
3: Kameyama T, Nagasaka M, Yamada K. Effects of antidepressant drugs on a quickly-learned conditioned-suppression response in mice. Neuropharmacology. 1985 Apr;24(4):285-90. PubMed PMID: 4039801.
4: Adrian RW, Jahn U. [Testing of dimetacrine and azapropazone in a carcinogen test on mice]. Arzneimittelforschung. 1969 Dec;19(12):1997-8. German. PubMed PMID: 5395891.
5: Ishitani R, Sato T, Suga T, Kitagawa H. Studies on the ultrastructural distribution of H 3 -dimetacrine in rat cerebral cortex. Jpn J Pharmacol. 1972 Jun;22(3):313-23. PubMed PMID: 4539395.
6: Gasco MR, Carlotti ME. Kinetics and mechanism of oxidation of dimetacrine, imipramine and phenothiazine drugs. Pharm Acta Helv. 1979;54(1):26-31. PubMed PMID: 432247.
7: Neye J, Fenner H. [Pharmacokinetics of dimetacrine in rats (author's transl)]. Arch Pharm (Weinheim). 1979 Jan;312(1):2-12. German. PubMed PMID: 426616.
8: Ishitani R, Iwamoto T. Distribution of H3-dimetacrine in rat cerebral cortex by electron microscopic autoradiography. Experientia. 1976 Oct 15;32(10):1306-8. PubMed PMID: 976450.
9: Ishitani R, Saito E, Kitagawa H. The pharmacological studies on dimetacrine. I. Studies on the absorption, distribution and excretion of H3-labeled dimetacrine in the rat. Jpn J Pharmacol. 1970 Sep;20(3):432-8. PubMed PMID: 5312397.
10: Biamino G, Fenner H, Neye J, Schuren KP, Ramdohr B. Comparative in vitro and in vivo studies on the effects of tricyclic antidepressants on myocardial contractility. Recent Adv Stud Cardiac Struct Metab. 1975;10:59-69. PubMed PMID: 1209005.
11: Biamino G, Fenner H, Schüren KP, Neye J, Ramdohr B, Lohmann RW. Cardiovascular side effects of tricyclic antidepressants - a risk in the use of these drugs. Int J Clin Pharmacol Biopharm. 1975 Apr;11(3):253-61. PubMed PMID: 1150371.
12: Gasco MR, Carlotti ME. Kinetics and mechanism of oxidation of dimetacrine, imipramine and phenothiazine drugs. Pharm Acta Helv. 1977;52(12):296-301. PubMed PMID: 615316.
13: Biamino G, Schüren KP, Ramdohr B, Lohmann FW. [Effect of tricyclic antidepressive agents on hemodynamics and plasms norepinephrine level in man during rest and exertion]. Z Kardiol. 1976 Mar;65(4):319-27. German. PubMed PMID: 1266277.
14: Neye J, Fenner H. [Biotransformation of dimetacrine in rats (author's transl)]. Arch Pharm (Weinheim). 1978 Dec;311(12):1042-50. German. PubMed PMID: 736760.
15: Ishitani R, Iwamoto T. Studies on the subsynaptosomal distribution of psychotropic drugs in rat cerebral cortex. Jpn J Pharmacol. 1977 Dec;27(6):755-62. PubMed PMID: 609148.
16: Sausgruber H. [Status of clinical experiments with the thymoleptic-anxiolytic, dimethacrine]. Arzneimittelforschung. 1972 Aug;22(8):1390-9. German. PubMed PMID: 4564744.
17: Melo I. [Clinical trial of dimethacrine]. Rev Med Suisse Romande. 1971 Mar;91(3):183-94. French. PubMed PMID: 5092364.
18: Abuzzahab FS Sr. A double-blind investigation of dimethacrine versus imipramine in hospitalized depressive states. Int J Clin Pharmacol. 1973 Nov;8(3):244-53. PubMed PMID: 4149236.
19: Hertrich O. [Ataractic treatment in psychiatry and general medicine. Review of drugs. 5]. Fortschr Med. 1983 Jul 14;101(26):1250, 1252. German. PubMed PMID: 6884962.
20: Taen S, Pöldinger W. [Dimethacrine (istonil), an acridane derivative with the antidepressive action]. Schweiz Med Wochenschr. 1966 Dec 3;96(48):1616-20. German. PubMed PMID: 6008540.
2: Kato H, Noguchi Y, Takagi K. Comparison of cardiovascular toxicities induced by dimetacrine, imipramine and amitriptyline in isolated guinea pig atria and anesthetized dogs. Jpn J Pharmacol. 1974 Dec;24(6):885-91. PubMed PMID: 4463275.
3: Kameyama T, Nagasaka M, Yamada K. Effects of antidepressant drugs on a quickly-learned conditioned-suppression response in mice. Neuropharmacology. 1985 Apr;24(4):285-90. PubMed PMID: 4039801.
4: Adrian RW, Jahn U. [Testing of dimetacrine and azapropazone in a carcinogen test on mice]. Arzneimittelforschung. 1969 Dec;19(12):1997-8. German. PubMed PMID: 5395891.
5: Ishitani R, Sato T, Suga T, Kitagawa H. Studies on the ultrastructural distribution of H 3 -dimetacrine in rat cerebral cortex. Jpn J Pharmacol. 1972 Jun;22(3):313-23. PubMed PMID: 4539395.
6: Gasco MR, Carlotti ME. Kinetics and mechanism of oxidation of dimetacrine, imipramine and phenothiazine drugs. Pharm Acta Helv. 1979;54(1):26-31. PubMed PMID: 432247.
7: Neye J, Fenner H. [Pharmacokinetics of dimetacrine in rats (author's transl)]. Arch Pharm (Weinheim). 1979 Jan;312(1):2-12. German. PubMed PMID: 426616.
8: Ishitani R, Iwamoto T. Distribution of H3-dimetacrine in rat cerebral cortex by electron microscopic autoradiography. Experientia. 1976 Oct 15;32(10):1306-8. PubMed PMID: 976450.
9: Ishitani R, Saito E, Kitagawa H. The pharmacological studies on dimetacrine. I. Studies on the absorption, distribution and excretion of H3-labeled dimetacrine in the rat. Jpn J Pharmacol. 1970 Sep;20(3):432-8. PubMed PMID: 5312397.
10: Biamino G, Fenner H, Neye J, Schuren KP, Ramdohr B. Comparative in vitro and in vivo studies on the effects of tricyclic antidepressants on myocardial contractility. Recent Adv Stud Cardiac Struct Metab. 1975;10:59-69. PubMed PMID: 1209005.
11: Biamino G, Fenner H, Schüren KP, Neye J, Ramdohr B, Lohmann RW. Cardiovascular side effects of tricyclic antidepressants - a risk in the use of these drugs. Int J Clin Pharmacol Biopharm. 1975 Apr;11(3):253-61. PubMed PMID: 1150371.
12: Gasco MR, Carlotti ME. Kinetics and mechanism of oxidation of dimetacrine, imipramine and phenothiazine drugs. Pharm Acta Helv. 1977;52(12):296-301. PubMed PMID: 615316.
13: Biamino G, Schüren KP, Ramdohr B, Lohmann FW. [Effect of tricyclic antidepressive agents on hemodynamics and plasms norepinephrine level in man during rest and exertion]. Z Kardiol. 1976 Mar;65(4):319-27. German. PubMed PMID: 1266277.
14: Neye J, Fenner H. [Biotransformation of dimetacrine in rats (author's transl)]. Arch Pharm (Weinheim). 1978 Dec;311(12):1042-50. German. PubMed PMID: 736760.
15: Ishitani R, Iwamoto T. Studies on the subsynaptosomal distribution of psychotropic drugs in rat cerebral cortex. Jpn J Pharmacol. 1977 Dec;27(6):755-62. PubMed PMID: 609148.
16: Sausgruber H. [Status of clinical experiments with the thymoleptic-anxiolytic, dimethacrine]. Arzneimittelforschung. 1972 Aug;22(8):1390-9. German. PubMed PMID: 4564744.
17: Melo I. [Clinical trial of dimethacrine]. Rev Med Suisse Romande. 1971 Mar;91(3):183-94. French. PubMed PMID: 5092364.
18: Abuzzahab FS Sr. A double-blind investigation of dimethacrine versus imipramine in hospitalized depressive states. Int J Clin Pharmacol. 1973 Nov;8(3):244-53. PubMed PMID: 4149236.
19: Hertrich O. [Ataractic treatment in psychiatry and general medicine. Review of drugs. 5]. Fortschr Med. 1983 Jul 14;101(26):1250, 1252. German. PubMed PMID: 6884962.
20: Taen S, Pöldinger W. [Dimethacrine (istonil), an acridane derivative with the antidepressive action]. Schweiz Med Wochenschr. 1966 Dec 3;96(48):1616-20. German. PubMed PMID: 6008540.
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